Cas no 2228274-81-3 (5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228274-81-3
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 6019346
• PubChem ID: 165762097
• Update Time: 2025-06-11

5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid
• EN300-1750476
• 2228274-81-3

• Inchi： 1S/C9H9N3O3/c1-5-3-6(10-12(5)2)8-4-7(9(13)14)11-15-8/h3-4H,1-2H3,(H,13,14)
• InChI Key： MYBYOEJNYRLLGY-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.2Ų

Additional information on 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid

Research Brief on 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid (CAS: 2228274-81-3)

The compound 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid (CAS: 2228274-81-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid, which combines a pyrazole ring with an oxazole-carboxylic acid moiety. This hybrid structure has been shown to exhibit promising pharmacological properties, including anti-inflammatory and anticancer activities. Researchers have employed advanced synthetic methodologies, such as multi-component reactions and catalytic cyclization, to efficiently produce this compound in high yields.

In vitro and in vivo studies have demonstrated that 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid acts as a potent inhibitor of key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in inflammation and cancer progression. Notably, the compound has shown selective cytotoxicity against certain cancer cell lines while sparing normal cells, suggesting a favorable therapeutic window.

Further investigations into the structure-activity relationship (SAR) of this compound have revealed that modifications to the pyrazole and oxazole rings can significantly enhance its bioactivity and pharmacokinetic properties. For instance, introducing electron-withdrawing groups on the pyrazole ring has been found to improve the compound's metabolic stability and oral bioavailability.

Ongoing research is exploring the potential of 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid as a lead compound for the development of novel therapeutics targeting inflammatory diseases and oncology. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its drug-like properties and advance it into preclinical trials.

In conclusion, 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid represents a promising candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activities, positions it as a valuable tool for understanding disease mechanisms and discovering new therapeutic interventions. Future studies will focus on elucidating its precise molecular targets and evaluating its efficacy in more complex disease models.